Cas no 1805389-56-3 (Ethyl 2-chloro-4-(difluoromethyl)-6-iodopyridine-3-carboxylate)

• Product Name: Ethyl 2-chloro-4-(difluoromethyl)-6-iodopyridine-3-carboxylate
• CAS No: 1805389-56-3
• MF: C₉H₇ClF₂INO₂
• MW: 361.511660814285
• CID: 4870711
• Update Time: 2025-10-25

Ethyl 2-chloro-4-(difluoromethyl)-6-iodopyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-4-(difluoromethyl)-6-iodopyridine-3-carboxylate

• Inchi： 1S/C9H7ClF2INO2/c1-2-16-9(15)6-4(8(11)12)3-5(13)14-7(6)10/h3,8H,2H2,1H3
• InChI Key： GJNVVDSZCAGHAD-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=C(C(=N1)Cl)C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-chloro-4-(difluoromethyl)-6-iodopyridine-3-carboxylate

Ethyl 2-chloro-4-(difluoromethyl)-6-iodopyridine-3-carboxylate (CAS No. 1805389-56-3): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-chloro-4-(difluoromethyl)-6-iodopyridine-3-carboxylate, identified by its CAS number 1805389-56-3, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its pyridine core substituted with chloro, difluoromethyl, and iodopyridine functional groups, serves as a crucial building block in the synthesis of various bioactive molecules. Its unique structural features make it particularly valuable for the development of novel therapeutic agents targeting a range of diseases.

The significance of Ethyl 2-chloro-4-(difluoromethyl)-6-iodopyridine-3-carboxylate lies in its ability to undergo a variety of chemical transformations, enabling the construction of complex molecular architectures. The presence of both electrophilic and nucleophilic sites on its pyridine ring allows for selective functionalization, making it an ideal candidate for medicinal chemists seeking to develop new drug candidates. Recent advancements in synthetic methodologies have further highlighted its utility, particularly in cross-coupling reactions that are pivotal for constructing heterocyclic frameworks.

In the realm of drug discovery, the demand for efficient and scalable synthetic routes has led to the exploration of novel intermediates like Ethyl 2-chloro-4-(difluoromethyl)-6-iodopyridine-3-carboxylate. Its incorporation into synthetic strategies has been instrumental in the development of small-molecule inhibitors that modulate critical biological pathways. For instance, studies have demonstrated its role in generating derivatives with potent activity against enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and inflammatory disorders.

One of the most compelling aspects of Ethyl 2-chloro-4-(difluoromethyl)-6-iodopyridine-3-carboxylate is its compatibility with modern catalytic systems that facilitate high-yielding transformations. Transition-metal-catalyzed reactions, particularly palladium and copper-mediated couplings, have been extensively employed to incorporate this intermediate into more complex structures. These reactions not only enhance the efficiency of synthesis but also allow for the introduction of diverse functional groups, thereby expanding the chemical space available for drug design.

The incorporation of halogen atoms, such as chlorine and iodine, in the structure of Ethyl 2-chloro-4-(difluoromethyl)-6-iodopyridine-3-carboxylate, provides additional opportunities for further derivatization. For example, palladium-catalyzed cross-coupling reactions can be used to replace these halogens with aryl or alkynyl groups, leading to a wide array of pharmacologically relevant compounds. Such transformations have been exploited in the synthesis of antiviral and anticancer agents, where the precise placement of substituents can significantly influence biological activity.

Recent research has also highlighted the role of fluorinated compounds in medicinal chemistry due to their ability to enhance metabolic stability and binding affinity. The presence of a difluoromethyl group in Ethyl 2-chloro-4-(difluoromethyl)-6-iodopyridine-3-carboxylate underscores its potential as a precursor for developing such fluorinated derivatives. Studies have shown that incorporating fluorine atoms can lead to improved pharmacokinetic properties, making these compounds more suitable for therapeutic applications.

The versatility of Ethyl 2-chloro-4-(difluoromethyl)-6-iodopyridine-3-carboxylate is further demonstrated by its use in fragment-based drug design approaches. By leveraging its structural features, researchers can generate libraries of compounds that can be screened for biological activity. This strategy has been particularly effective in identifying lead compounds that exhibit high affinity for target proteins. The ability to rapidly synthesize and modify derivatives makes this intermediate an invaluable tool in the drug discovery pipeline.

In conclusion, Ethyl 2-chloro-4-(difluoromethyl)-6-iodopyridine-3-carboxylate (CAS No. 1805389-56-3) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural attributes and compatibility with advanced synthetic methodologies make it an indispensable intermediate for medicinal chemists. As research continues to uncover new applications for this compound, its importance in the development of innovative therapeutic agents is expected to grow even further.